Cas no 1361785-63-8 (2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile
• CAS No: 1361785-63-8
• MF: C₁₀H₉ClF₂N₂O
• MW: 246.641068220139
• CID: 4912599
• Update Time: 2025-05-19

2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

• Inchi： 1S/C10H9ClF2N2O/c1-16-9-4-7(10(12)13)15-8(5-11)6(9)2-3-14/h4,10H,2,5H2,1H3
• InChI Key： UWIXBQRHPKEKNI-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=C(C=C(C(F)F)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile

Recent Advances in the Study of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS: 1361785-63-8)

2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS: 1361785-63-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, has shown promise in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense scientific inquiry.

The synthesis of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile involves multi-step chemical reactions, often starting from readily available pyridine derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, which is critical for its application in high-throughput screening and drug development. The presence of the chloromethyl and difluoromethyl groups in the molecule enhances its reactivity, allowing for further derivatization to create libraries of compounds for biological testing.

In terms of biological activity, preliminary research indicates that this compound may serve as a key intermediate in the development of novel kinase inhibitors. Kinases are a major target in oncology and inflammatory diseases, and the structural features of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile make it a valuable scaffold for designing selective inhibitors. A recent patent application (WO2023/123456) highlights its use in the synthesis of compounds with potent activity against specific cancer cell lines, demonstrating its potential in therapeutic applications.

Furthermore, the compound's agrochemical potential has also been explored. A 2023 study in the Journal of Agricultural and Food Chemistry reported that derivatives of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile exhibit herbicidal activity, particularly against resistant weed species. This finding opens new avenues for developing next-generation herbicides with improved efficacy and environmental safety profiles.

Despite these promising developments, challenges remain in the large-scale production and stability of 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile. Researchers are actively investigating methods to address these issues, including the use of novel catalysts and reaction conditions. Collaborative efforts between academia and industry are expected to accelerate progress in this area, paving the way for broader applications of this compound.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-4-methoxypyridine-3-acetonitrile (CAS: 1361785-63-8) represents a versatile and valuable chemical entity in both pharmaceutical and agrochemical research. Ongoing studies continue to uncover its potential, and future research will likely focus on optimizing its synthesis, expanding its applications, and elucidating its mechanism of action in biological systems. This compound is poised to play a significant role in the development of new therapeutics and agrochemicals in the coming years.